(E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole

• IUPAC Name: 4-(4-bromophenyl)-N-[(E)-furan-2-ylmethylideneamino]-1,3-thiazol-2-amine
• InChI: InChI=1S/C14H10BrN3OS/c15-11-5-3-10(4-6-11)13-9-20-14(17-13)18-16-8-12-2-1-7-19-12/h1-9H,(H,17,18)/b16-8+
• InChI Key: KECGDNDIPWAYCW-LZYBPNLTSA-N
• Canonical SMILES: C1=COC(=C1)C=NNC2=NC(=CS2)C3=CC=C(C=C3)Br
• Isomeric SMILES: C1=COC(=C1)/C=N/NC2=NC(=CS2)C3=CC=C(C=C3)Br
• Molecular Formula: C14H10BrN3OS
• Molecular Weight: 348.22 g/mol

Description

(E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thiazole derivative, and it has been synthesized using different methods.

Mechanism of Action

The mechanism of action of (E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. The compound has also been shown to inhibit the activity of bacterial and fungal enzymes, leading to their death.
Biochemical and Physiological Effects:
(E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole has been reported to have various biochemical and physiological effects. In vitro studies have shown that the compound has cytotoxic effects on cancer cells. Additionally, it has been shown to inhibit the activity of bacterial and fungal enzymes, leading to their death. However, the compound's effects on the human body are not fully understood and require further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole in lab experiments is its potential as an anticancer, antibacterial, and antifungal agent. The compound's ability to induce apoptosis and inhibit angiogenesis in cancer cells makes it a promising candidate for further research. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its effects on the human body.

Future Directions

There are several future directions for research on (E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole. One area of research could focus on the compound's potential as an anticancer agent. Further studies could investigate the compound's mechanism of action, toxicity, and efficacy in vivo. Another area of research could focus on the compound's potential as an antibacterial and antifungal agent. Studies could investigate the compound's activity against different bacterial and fungal strains and its potential use in the development of new antibiotics and antifungal agents. Additionally, further research could investigate the compound's potential as a lead compound for the development of new drugs in various fields of research.

Scientific Research Applications

(E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole has been studied for its potential applications in different fields of research. In the field of medicinal chemistry, this compound has shown promising results as an anticancer agent. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, (E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole has also been studied for its potential use as an antibacterial and antifungal agent.